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12-alpha-hydroxysteroids
12α-Hydroxysteroids are a class of steroid hormones characterized by the presence of a hydroxyl group at the 12α position. These compounds play crucial roles in various physiological processes, including immune modulation and inflammatory response regulation. They can be synthesized from their precursors through specific enzymatic reactions catalyzed by 11β-hydroxysteroid dehydrogenase (11β-HSD) or other enzymes in the steroid metabolism pathway. The presence of a hydroxyl group at this position influences their bioavailability and receptor binding affinity, thereby modulating their biological activities. Research into 12α-hydroxysteroids has revealed their potential as therapeutic targets for conditions such as autoimmune diseases, inflammation, and certain metabolic disorders.

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The Pharmaceutical and Therapeutic Applications of Aluminum Hydroxide in Modern MedicineThe Pharmaceutical and Therapeutic Applications of Aluminum Hydroxide in Modern Medicine Introduction to Aluminum Hydroxide in Modern Medicine Aluminum hydroxide, a versatile chemical compound with the formula Al(OH)₃, has found significant applications in both pharmaceutical and therapeutic realms. Its unique properties make it invaluable in treating various medical conditions, from gastrointest...
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The Pharmacological Properties and Therapeutic Applications of Avermectin B1The Pharmacological Properties and Therapeutic Applications of Avermectin B1 Introduction to Avermectin B1 Avermectin B1 is a macrocyclic lactone compound that belongs to the avermectin family, a group of natural products isolated from the soil bacterium *Streptomyces avermitilis*. These compounds have gained significant attention in the field of pharmacology and biomedicine due to their potent a...
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